N-(3,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H21NO4/c1-12-5-7-15(13(2)9-12)23-11-18(20)19-14-6-8-16(21-3)17(10-14)22-4/h5-10H,11H2,1-4H3,(H,19,20)
• InChI Key: GWAIKCBRNPBANA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide, also known as DMAA, is a chemical compound that has gained significant attention in scientific research. DMAA has been studied for its potential applications in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide is not fully understood. However, it is believed that this compound works by stimulating the release of norepinephrine, a neurotransmitter that is involved in the body's "fight or flight" response. This stimulation leads to increased heart rate, blood pressure, and respiratory rate, which can enhance athletic performance.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In pharmacology, this compound has been shown to increase bronchodilation and to enhance athletic performance. This compound has also been shown to have anti-inflammatory properties and to act as a neuroprotective agent. In biochemistry, this compound has been shown to inhibit the activity of certain enzymes and to act as a drug delivery system.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide in lab experiments include its potential as a bronchodilator, its ability to enhance athletic performance, and its anti-inflammatory properties. However, there are also limitations to using this compound in lab experiments. This compound is a relatively new compound, and its long-term effects are not fully understood. Additionally, this compound is a controlled substance in some countries, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research on N-(3,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide. One area of interest is its potential as a neuroprotective agent. This compound has been shown to have neuroprotective properties in animal models, and further research could explore its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is this compound's potential as a drug delivery system. This compound has been shown to be an effective carrier for certain drugs, and further research could explore its potential as a drug delivery system for a wide range of therapeutic agents. Finally, further research could explore the long-term effects of this compound use, particularly in the context of athletic performance enhancement.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(2,4-dimethylphenoxy)acetamide has been studied for its potential applications in various fields. In pharmacology, this compound has been investigated for its potential as a bronchodilator and for its ability to enhance athletic performance. This compound has also been studied for its potential as a neuroprotective agent and for its anti-inflammatory properties. In biochemistry, this compound has been studied for its ability to inhibit the activity of certain enzymes and for its potential as a drug delivery system.